Cas no 896127-86-9 (2-methyl-α-phenyl-1H-Imidazole-1-ethanamine)

• Product Name: 2-methyl-α-phenyl-1H-Imidazole-1-ethanamine
• CAS No: 896127-86-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 1120714
• PubChem ID: 16641515
• Update Time: 2025-04-20

2-methyl-α-phenyl-1H-Imidazole-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-α-phenyl-1H-Imidazole-1-ethanamine
• 2-(2-methyl-1H-imidazol-1-yl)-1-phenylethanamine
• SCHEMBL4923624
• AKOS002671727
• AKOS016044939
• GGLKIQQHALXVBY-UHFFFAOYSA-N
• 896127-86-9
• DB-301709

• Inchi： 1S/C12H15N3/c1-10-14-7-8-15(10)9-12(13)11-5-3-2-4-6-11/h2-8,12H,9,13H2,1H3
• InChI Key： GGLKIQQHALXVBY-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C)CC(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų